3-[2,6-Di(propan-2-yl)phenoxy]-3-oxopropanoate

• CAS No.: 60179-44-4
• Molecular Formula: C15H19O4-
• Molecular Weight: 263.31 g/mol
• IUPAC Name: 3-[2,6-di(propan-2-yl)phenoxy]-3-oxopropanoate
• InChI: InChI=1S/C15H20O4/c1-9(2)11-6-5-7-12(10(3)4)15(11)19-14(18)8-13(16)17/h5-7,9-10H,8H2,1-4H3,(H,16,17)/p-1
• InChI Key: CXLXSGRBZQMTHJ-UHFFFAOYSA-M
• Canonical SMILES: CC(C)C1=C(C(=CC=C1)C(C)C)OC(=O)CC(=O)[O-]

Description

3-[2,6-Di(propan-2-yl)phenoxy]-3-oxopropanoate is an organic compound with a complex structure, characterized by the presence of phenoxy and oxopropanoate groups. This compound is known for its applications in various fields, including chemistry, biology, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[2,6-Di(propan-2-yl)phenoxy]-3-oxopropanoate typically involves the reaction of 2,6-di(propan-2-yl)phenol with an appropriate oxoacid derivative under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions .

Industrial Production Methods

Industrial production of this compound often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to remove impurities .

Chemical Reactions Analysis

Types of Reactions

3-[2,6-Di(propan-2-yl)phenoxy]-3-oxopropanoate undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Lithium aluminum hydride.

Nucleophiles: Halogens, amines.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

3-[2,6-Di(propan-2-yl)phenoxy]-3-oxopropanoate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications.

Industry: Utilized in the production of polymers, resins, and other industrial materials.

Mechanism of Action

The mechanism of action of 3-[2,6-Di(propan-2-yl)phenoxy]-3-oxopropanoate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity . The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

2,6-Diisopropylaniline: An aromatic amine used in coordination chemistry.

Phenoxy Acetamide Derivatives: Known for their pharmacological activities.

Uniqueness

3-[2,6-Di(propan-2-yl)phenoxy]-3-oxopropanoate is unique due to its specific structural features and the presence of both phenoxy and oxopropanoate groups. This combination imparts distinct chemical and biological properties, making it valuable for various applications .